Cas no 2229374-31-4 (tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate)

• Product Name: tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate
• CAS No: 2229374-31-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5808663
• PubChem ID: 165783029
• Update Time: 2025-06-25

tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate
• EN300-1872977
• 2229374-31-4

• Inchi： 1S/C13H17NO3/c1-5-9-6-7-11(15)10(8-9)14-12(16)17-13(2,3)4/h5-8,15H,1H2,2-4H3,(H,14,16)
• InChI Key： WCBMLBBHWIBZIV-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C=C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate

Comprehensive Overview of tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate (CAS No. 2229374-31-4)

tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate (CAS No. 2229374-31-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its CAS number 2229374-31-4, is a carbamate derivative featuring a tert-butyl group and a hydroxyphenyl moiety. Its unique structure makes it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

The growing interest in tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate is driven by its potential applications in medicinal chemistry and biotechnology. Researchers are exploring its role as a building block for small-molecule inhibitors and protease inhibitors, which are critical in treating diseases like cancer and viral infections. Its ethenyl and hydroxyphenyl groups provide reactive sites for further functionalization, enabling the creation of tailored compounds for specific therapeutic targets.

In the context of sustainable chemistry, tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate aligns with the global push for green synthesis methods. Scientists are investigating catalyst-free and solvent-free approaches to produce this compound, reducing environmental impact. This resonates with the increasing demand for eco-friendly chemical processes, a topic frequently searched in AI-driven research tools and scientific databases.

Another hot topic linked to this compound is its potential in polymer chemistry. The ethenyl group allows for polymerization, making it a candidate for designing functional polymers with applications in drug delivery systems and biomaterials. This versatility has sparked discussions in academic forums and patent filings, highlighting its cross-disciplinary relevance.

From a commercial perspective, tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate is gaining traction in the fine chemicals market. Suppliers and manufacturers are focusing on high-purity batches to meet the demands of pharmaceutical clients. Quality control and analytical methods for this compound, such as HPLC and NMR, are frequently searched topics, reflecting the industry's emphasis on precision.

In summary, tert-butyl N-(5-ethenyl-2-hydroxyphenyl)carbamate (CAS No. 2229374-31-4) is a multifaceted compound with promising applications in drug development, green chemistry, and material science. Its structural features and reactivity make it a subject of ongoing research, aligning with contemporary scientific and industrial trends. As interest grows, so does the need for comprehensive data and synthetic protocols, ensuring its place in future innovations.